Cas no 921870-60-2 (4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921870-60-2
• MF: C₂₄H₂₅N₃O₅S₂
• MW: 499.602403402328
• CID: 6377211
• PubChem ID: 41645471
• Update Time: 2025-10-31

4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-(diethylsulfamoyl)-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• F2252-0188
• 4-(N,N-diethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• 921870-60-2
• AKOS024631402

• Inchi： 1S/C24H25N3O5S2/c1-4-27(5-2)34(29,30)18-12-10-16(11-13-18)23(28)26-24-25-19(15-33-24)21-14-17-8-7-9-20(31-6-3)22(17)32-21/h7-15H,4-6H2,1-3H3,(H,25,26,28)
• InChI Key： JSNKNZGHCMLEEG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 499.12356325g/mol
• Monoisotopic Mass: 499.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 138Ų

Additional information on 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 921870-60-2 and Product Name: 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

The compound in question, identified by the CAS number 921870-60-2, is a sophisticated organic molecule belonging to the class of benzamide derivatives. This compound, specifically named 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of multiple heterocyclic rings, including a thiazole moiety and a benzofuran scaffold, combined with functional groups such as diethylsulfamoyl and benzamide, makes this molecule a promising candidate for further investigation in drug discovery.

Recent advancements in chemical biology have highlighted the importance of benzamide derivatives in modulating various biological pathways. The structural motif of 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide exhibits a high degree of complexity, which is often associated with enhanced binding affinity and selectivity towards target proteins. This complexity arises from the interplay of electronic and steric effects contributed by the aromatic rings and the sulfamoyl group. The thiazole ring, in particular, is well-documented for its role in pharmaceuticals due to its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for stabilizing enzyme-inhibitor complexes.

In the context of modern drug development, the incorporation of 7-ethoxy-1-benzofuran into the molecular framework suggests potential applications in addressing neurological disorders. Benzofuran derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. The ethoxy group at position 7 enhances lipophilicity while maintaining metabolic stability, making it an attractive feature for oral administration. Furthermore, the benzamide moiety is known to influence pharmacokinetic profiles by modulating solubility and permeability across biological membranes.

The diethylsulfamoyl group at the 4-position introduces a polar region that can interact with hydrophilic residues on protein targets. This functional group has been successfully employed in various drug candidates to improve solubility and binding affinity. The combination of these features in 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide positions it as a versatile scaffold for designing novel therapeutic agents.

Current research trends indicate that hybrid molecules containing multiple heterocyclic systems are becoming increasingly prevalent in drug discovery programs. The synergistic effects of different structural components can lead to compounds with enhanced efficacy and reduced side effects. For instance, studies have shown that thiazole-containing compounds exhibit promising antiviral and antibacterial activities. The presence of both thiazole and benzofuran moieties in our target molecule may contribute to its potential as a broad-spectrum therapeutic agent.

From a synthetic chemistry perspective, the preparation of 4-(diethylsulfamoyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylenzamide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. The introduction of the sulfamoyl group necessitates careful handling to avoid unwanted side reactions such as decomposition or over-substitution. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the benzofuran-thiazole core efficiently.

The pharmacological evaluation of this compound is currently underway in several academic and industrial laboratories. Preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. These findings are supported by experimental data demonstrating inhibitory activity against certain protein targets at submicromolar concentrations. Further validation through in vitro assays will be necessary to elucidate its mechanism of action and therapeutic potential.

In conclusion, 4-(diethylsulfamoyl)-N-4-(7-et h oxy -1 -benzofuran -2 - y l) -1 ,3 -thiazol -2 - y lbenzamide (CAS No. 921870 -60 -2) represents an intriguing example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of heterocyclic systems and functional groups makes it a valuable scaffold for medicinal chemistry innovation. As research progresses, this compound holds promise for addressing complex diseases through targeted molecular interactions.